Cas no 941987-27-5 (N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide)

• Product Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide
• CAS No: 941987-27-5
• MF: C₂₁H₂₄N₂O₄S₂
• MW: 432.556262969971
• CID: 5503109
• PubChem ID: 18585872
• Update Time: 2025-08-05

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• VU0500635-1
• N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide
• N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)sulfonylbutanamide
• N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide
• F2814-1532
• 941987-27-5
• AKOS024469265

• Inchi： 1S/C21H24N2O4S2/c1-14-5-10-17-18(13-22)21(28-19(17)12-14)23-20(24)4-3-11-29(25,26)16-8-6-15(27-2)7-9-16/h6-9,14H,3-5,10-12H2,1-2H3,(H,23,24)
• InChI Key： FFKHZJPIDDHDCH-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CC(C)CC2)NC(CCCS(C1C=CC(=CC=1)OC)(=O)=O)=O

Computed Properties

• Exact Mass: 432.11774960g/mol
• Monoisotopic Mass: 432.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 133Ų

Additional information on N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide

Introduction to N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide (CAS No. 941987-27-5)

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide, identified by its CAS number 941987-27-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The structural framework of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The benzothiophene core, a well-known scaffold in medicinal chemistry, is modified with a cyano group at the 3-position and a methyl group at the 6-position, enhancing its electronic and steric characteristics. This modification not only influences the compound's solubility and metabolic stability but also modulates its interaction with biological targets.

The amide functional group at the 4-position of the butanamide moiety further diversifies the compound's chemical space. The presence of a methoxybenzenesulfonyl group as an acylating agent introduces additional electronic richness and potential for hydrogen bonding interactions. These structural features are critical in determining the compound's binding affinity and selectivity towards specific biological receptors.

In recent years, there has been a growing interest in exploring novel derivatives of benzothiophene-based compounds for their potential applications in treating various diseases. Research has demonstrated that modifications within this scaffold can lead to compounds with enhanced pharmacological profiles. For instance, studies have shown that substituents at specific positions on the benzothiophene ring can influence its binding to enzymes and receptors involved in inflammatory pathways.

The sulfonyl group in N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide is particularly noteworthy as it is known to enhance binding interactions through dipole-dipole interactions and hydrogen bonding. This feature makes it a valuable component in designing molecules that target proteins involved in signal transduction and metabolic pathways. The methoxy group on the benzenesulfonyl moiety further fine-tunes the compound's electronic properties, potentially influencing its bioavailability and metabolic clearance.

The tetrahydropyran ring in the compound's structure contributes to its overall flexibility and lipophilicity. This structural feature can be advantageous in designing molecules that need to traverse biological membranes or interact with lipid-rich environments within cells. The cyano group at the 3-position of the benzothiophene ring adds another layer of electronic complexity, which can modulate the compound's reactivity and interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies have been instrumental in understanding how N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide interacts with various biological targets. These studies have revealed potential binding sites on enzymes such as kinases and proteases that are implicated in diseases like cancer and inflammation.

In vitro studies have begun to explore the pharmacological activity of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide. Initial results suggest that it exhibits promising activity against certain enzymatic targets. For example, preliminary data indicate that this compound may inhibit the activity of specific kinases involved in cancer cell proliferation. Additionally, its interaction with other enzymes and receptors relevant to inflammatory responses has also been observed.

The synthesis of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently. The introduction of functional groups like the cyano group and sulfonyl moiety has been achieved through well-established chemical transformations.

The development of novel pharmaceutical agents often involves rigorous testing for efficacy and safety before they can be considered for clinical use. N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide, with its unique structural features and promising preclinical data, is being evaluated for its potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and to assess its safety profile in animal models before human trials can commence.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process for new drug candidates like N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-